5-(3,4-Difluorophenyl)oxazole-2-carbonitrile
Overview
Description
5-(3,4-Difluorophenyl)oxazole-2-carbonitrile, or 5-DFOC, is a synthetic compound that has been studied extensively in the scientific community due to its potential applications in various fields. It is a small molecule that has been found to possess a wide range of biological properties, including anti-inflammatory, anti-oxidant, and anti-cancer activities. In addition, 5-DFOC has been found to have a variety of uses in laboratory experiments, such as in the synthesis of other compounds.
Scientific Research Applications
Anticancer Potential
Oxazole derivatives, such as 2-substituted 5-arylsulfonyl-1,3-oxazole-4-carbonitriles, have been synthesized and evaluated for their in vitro anticancer activities. These compounds showed growth inhibitory and cytostatic activities against various cancer cell lines, particularly leukemia, renal, and breast cancer subpanels, with submicromolar to micromolar concentrations. Their high selectivity and potent antiproliferative properties make them promising candidates for developing new anticancer drugs (Kachaeva et al., 2018).
Synthesis and Chemical Transformations
The synthesis of oxazole-4-carbonitrile derivatives from acetophenone, using potassium ferricyanide in a copper(II)-mediated formation, showcases an efficient method for creating these compounds through a radical coupling process (Xu et al., 2017). Additionally, the transformation of oxazole-carbonitriles into other functional derivatives, such as isoxazoles and aminooxazoles, through various chemical reactions, highlights the versatility and potential applications of these compounds in organic synthesis and drug development (Potkin et al., 2009).
Microwave-mediated Synthesis
The use of microwave-mediated and flow chemistries for the synthesis of a 2-substituted-5-aminooxazole-4-carbonitrile library demonstrates a rapid and diverse approach to generating these compounds. The structural diversity achieved through this method, including compounds with multiple heterocycles attached to the oxazole core, opens up new avenues for pharmaceutical research and development (Spencer et al., 2012).
properties
IUPAC Name |
5-(3,4-difluorophenyl)-1,3-oxazole-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H4F2N2O/c11-7-2-1-6(3-8(7)12)9-5-14-10(4-13)15-9/h1-3,5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HTJPBLWTHKSECV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CN=C(O2)C#N)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H4F2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![5-Prolyl-2-oxa-5-azabicyclo[2.2.1]heptane](/img/structure/B1491799.png)
